N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3,4,5,6-tetrahydro-2H-azepin-7-amine

• IUPAC Name: 4-(4-bromophenyl)-N-(3,4,5,6-tetrahydro-2H-azepin-7-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H16BrN3S/c16-12-7-5-11(6-8-12)13-10-20-15(18-13)19-14-4-2-1-3-9-17-14/h5-8,10H,1-4,9H2,(H,17,18,19)
• InChI Key: UZDNOSVJMUZODT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=NCC1)NC2=NC(=CS2)C3=CC=C(C=C3)Br
• Molecular Formula: C15H16BrN3S
• Molecular Weight: 350.3 g/mol

Description

“N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3,4,5,6-tetrahydro-2H-azepin-7-amine” is a complex organic compound. It contains a thiazole ring, which is a five-membered ring with one nitrogen atom and one sulfur atom. The compound also has a bromophenyl group attached to the thiazole ring, and a tetrahydro-2H-azepin-7-amine group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole ring, the bromophenyl group, and the tetrahydro-2H-azepin-7-amine group. The bromine atom on the phenyl ring is a heavy atom that could significantly influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The bromine atom on the phenyl ring could potentially undergo nucleophilic aromatic substitution reactions. The amine group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine atom could increase the compound’s molecular weight and influence its solubility. The thiazole ring and the amine group could participate in hydrogen bonding, influencing the compound’s solubility and reactivity.

Safety and Hazards

As with any chemical compound, handling “N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3,4,5,6-tetrahydro-2H-azepin-7-amine” would require appropriate safety measures. It’s important to avoid skin and eye contact, and to use the compound only in well-ventilated areas.

Future Directions

The study of thiazole derivatives is an active area of research due to their diverse biological activities. Future research could focus on synthesizing and characterizing new thiazole derivatives, studying their biological activities, and optimizing their properties for potential therapeutic applications.